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Compound of Interest

Compound Name: Ovalene

Cat. No.: B110330

In the landscape of polycyclic aromatic hydrocarbons (PAHSs), both ovalene and picene stand
out due to their complex fused-ring structures. This guide provides a detailed comparative
study of their stability, drawing upon available experimental and computational data. This
analysis is intended for researchers, scientists, and professionals in drug development who are
interested in the fundamental properties of these molecules.

Molecular Structures

Ovalene (Cs2H14) is a large, highly condensed PAH consisting of ten fused benzene rings in a
symmetric, armchair-edged structure. Picene (C22H14), on the other hand, is a smaller PAH
with five fused benzene rings arranged in a zigzag pattern.

Diagram: Molecular Structures of Ovalene and Picene
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Caption: Ball-and-stick models of Ovalene and Picene.

Thermochemical Stability

The thermochemical stability of a molecule can be inferred from its enthalpy of formation

(AfH®), with more negative values indicating greater stability. Additionally, the enthalpies of

fusion and sublimation provide insights into the stability of the crystalline lattice.

Property Ovalene (C3z2H14) Picene (C22H14)
Molar Mass 398.45 g/mol [1][2] 278.33 g/mol [3][4]
_ _ 366-367 °C (639.15-640.15 K)
Melting Point 497 °C (770.15 K)[5] 3]
- _ . 518-520 °C (791.15-793.15 K)
Boiling Point Not available

[3]

Enthalpy of Formation (solid,
298.15 K)

358.8 + 10.0 kd/mol

245.8 + 6.9 kJ/mol[6]

Enthalpy of Fusion

17.4 kJ/mol at 770.1 K[5]

35.6 kJ/mol

Enthalpy of Sublimation
(298.15 K)

211.7 £ 7.9 kJ/mol at 600 K[5]

Not available
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Based on the available data, ovalene possesses a significantly higher melting point,
suggesting a more stable crystal lattice, which is expected for its larger, more planar structure
that allows for stronger intermolecular Tt-1t stacking interactions.

Aromaticity and Electronic Stability

Aromaticity is a key indicator of the stability of cyclic, planar molecules. It is often quantified
using various indices, such as Aromatic Stabilization Energy (ASE) and the Aromaticity Index
(Al). A higher ASE or Al value generally corresponds to greater stability.

Stability Indicator Ovalene Picene

Characterized by a stable
pyrene unit with a central

Aromaticity Index (Al) ASE = 1.17 kcal/mol[8]
naphthalene-type 101t-system.

[7]

While a direct comparison of the same aromaticity index is not readily available in the literature,
the data suggests that both molecules possess significant aromatic character, contributing to
their overall stability. Clar's sextet rule, which predicts the chemical stability and local
aromaticity of PAHs, suggests that ovalene has four overlapping phenanthrene units, leading
to four benzene-like units, indicating high aromaticity.[7] For picene, the positive ASE value
confirms its aromatic nature.

Photochemical Stability

The photochemical stability of PAHs is crucial for understanding their environmental fate, as
they are susceptible to degradation upon exposure to light. While direct comparative
guantitative data for ovalene and picene are scarce, studies on related compounds and
general knowledge of PAH photochemistry provide insights.

Dibenzo[hi,stjovalene, a derivative of ovalene, has been reported to exhibit high thermal and
photostability.[9] This suggests that the core ovalene structure is inherently resistant to
photodegradation. Generally, larger, more condensed PAHSs like ovalene tend to have higher
photostability compared to smaller, less condensed ones.
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Picene, being a smaller PAH, is expected to be susceptible to photodegradation, a common
characteristic of many PAHs found in the environment.[10]

Chemical Reactivity
The reactivity of PAHs is closely linked to their electronic structure and stability.
Ovalene: The synthesis of ovalene and its derivatives can be complex, often requiring multi-

step procedures.[11] The high stability of the ovalene structure makes it relatively inert, though
it can undergo reactions typical of large PAHs under specific conditions.

Picene: Picene can be synthesized through various methods, including the action of anhydrous
aluminum chloride on a mixture of naphthalene and 1,2-dibromoethane.[3][12] It is known to be
oxidized by chromic acid in a glacial acetic acid solution to form picene-quinone and other
products, indicating its susceptibility to oxidation.[3]

Experimental Protocols
Thermogravimetric Analysis (TGA) for Thermal Stability

This protocol outlines a general procedure for determining the thermal stability of PAHs like
ovalene and picene using TGA.

Diagram: TGA Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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